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Pent-2-ynal: Core Properties & Identifiers

This table summarizes the fundamental identifying information and calculated physical properties for Pent-

2-ynal.

Property Type Information

Chemical Name Pent-2-ynal [1]

Synonyms 2-Pentynal [1]

CAS Registry Number 55136-52-2 [1]

Molecular Formula C5H6O [2] [1]

IUPAC Standard InChIKey VLTOSDJJTWPWLS-UHFFFAOYSA-N [1]

Molecular Weight 82.1005 g/mol [1]

Standard Enthalpy of Formation (ΔfH°gas) 40.19 kJ/mol (Joback Calculated) [3]

Boiling Point (Tboil) 371.46 K (98.31 °C / 208.96 °F) (Joback Calculated) [3]
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Pent-2-ynal: Temperature-Dependent Properties

This table provides calculated thermodynamic data that can be critical for process design, including

purification operations like distillation.

Property Value Unit Temperature (K) Source

Ideal Gas Heat Capacity (Cp,gas) 120.77 J/mol×K 371.46 Joback Calculated [3]

Ideal Gas Heat Capacity (Cp,gas) 139.85 J/mol×K 471.17 Joback Calculated [3]

Ideal Gas Heat Capacity (Cp,gas) 156.68 J/mol×K 570.89 Joback Calculated [3]

Enthalpy of Vaporization (ΔvapH°) 35.60 kJ/mol - Joback Calculated [3]

Critical Temperature (Tc) 570.89 K - Joback Calculated [3]

Critical Pressure (Pc) 4665.71 kPa - Joback Calculated [3]

Critical Volume (Vc) 0.294 m³/kmol - Joback Calculated [3]

General Guidance for Purification & Isomer Challenges

The search results do not contain specific experimental protocols for purifying Pent-2-ynal or resolving its

isomers. However, some general principles and related methodologies can be inferred:

Separation Techniques: Standard techniques like fractional distillation and chromatography are
commonly employed for purifying organic compounds and isolating isomers [4]. The provided vapor

pressure data for Pent-2-ynal is essential for planning a distillation process [3].
Isomerization Context: A related patent discusses the photochemical isomerization of pent-2-en-4-
yn-1-ol, highlighting that compounds with double and triple bonds can be sensitive to conditions like
light and can exist in isomeric forms (E/Z) [5]. This underscores the importance of controlling the

reaction and purification environment.

Suggested Troubleshooting Steps
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Given the lack of specific data, here is a logical approach to troubleshoot purification challenges:

Purification Challenge
with Pent-2-ynal Isomers

Analyze Reaction Mixture
(GC-MS, TLC)

Optimize Physical Separation
• Review boiling points (distillation)
• Review polarity (chromatography)

Control Reaction Conditions
• Temperature

• Catalyst/system purity

Prevent Isomerization/Degradation
• Light (use amber glass)

• Temperature control
• Inert atmosphere

Click to download full resolution via product page

Analyze the Mixture: Use analytical techniques like Gas Chromatography (GC) or Thin-Layer
Chromatography (TLC) to identify the number and relative amounts of isomers or impurities present

[5].
Optimize Physical Separation:

Distillation: Use the calculated boiling point data as an initial guide. Fine-tune the distillation
parameters (temperature, pressure) based on your experimental results [3].

Chromatography: Explore different stationary and mobile phases for column chromatography
to achieve separation based on the slight polarity differences between isomers.

Review Reaction Conditions: Ensure the synthesis pathway is selective for the desired isomer.
Trace catalysts or impurities can promote unwanted isomerization [6].

Prevent In-Situ Isomerization: Protect the compound from light and heat during purification, as
these can catalyze isomerization, a phenomenon noted in related alkynal systems [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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